5-Methoxypyridine-2-carbothioamide

• IUPAC Name: 5-methoxypyridine-2-carbothioamide
• InChI: InChI=1S/C7H8N2OS/c1-10-5-2-3-6(7(8)11)9-4-5/h2-4H,1H3,(H2,8,11)
• InChI Key: SRLGOTUKXMOFIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1)C(=S)N
• Molecular Formula: C7H8N2OS
• Molecular Weight: 168.22 g/mol

Description

5-Methoxypyridine-2-carbothioamide is a chemical compound with the molecular formula C7H8N2OS. It is used in pharmaceutical testing.

Molecular Structure Analysis

The molecular weight of 5-Methoxypyridine-2-carbothioamide is 168.22. The InChI code is 1S/C7H8N2OS/c1-10-5-2-3-6 (7 (8)11)9-4-5/h2-4H,1H3, (H2,8,11).

Physical And Chemical Properties Analysis

5-Methoxypyridine-2-carbothioamide is a powder that is stored at room temperature.

Scientific Research Applications

Antifungal Applications

A study by Klimesová, Otčenášek, and Waisser (1996) on 2-alkylthiopyridine-4-carbothioamides, closely related compounds, demonstrated their antifungal potency against yeasts and dermatophytes, highlighting their potential as antifungal agents. The antifungal activity was primarily associated with the hydrophobicity of the alkyl group in position 2, indicating a structure-activity relationship that could inform the development of new antifungal drugs Klimesová, V., Otčenášek, M., & Waisser, K. (1996). European Journal of Medicinal Chemistry, 31, 389-395.

Antibacterial and Antioxidant Activities

El‐Metwaly (2007) reported on the synthesis of mononuclear complexes of 5-hydroxyl-3-oxopyrazoline-1-carbothiohydrazide with various metals, displaying significant antibacterial activity against certain bacteria and moderate antioxidant effects. This suggests potential applications of related compounds in the treatment of bacterial infections and as antioxidant agents El‐Metwaly, N. (2007). Transition Metal Chemistry, 32, 88-94.

Anticancer Activities

The synthesis of 3-(4-methoxyphenyl)-5-substituted phenyl-2-pyrazoline-1-carbothioamide derivatives by Sahu et al. (2021) and their in vitro anticancer activity against various human cancer cell lines, including MCF-7, Hep-G2, and K-562, underline the potential of similar compounds in cancer therapy. Some derivatives exhibited potent anticancer activity, comparable to or better than standard drugs, suggesting a promising avenue for the development of new anticancer agents Sahu, B., Rajapandi, R., Maji, A., Paul, A., Singha, T., & Maity, T. (2021). International Journal of Research in Pharmaceutical Sciences.

Physicochemical and Spectroscopic Properties

Tamer et al. (2015) explored the structural, spectroscopic, and nonlinear optical properties of 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid, providing insights into the physicochemical characteristics of related compounds. Their findings highlight the potential of these compounds in developing materials with specific optical properties, which could have applications in various technological fields Tamer, Ö., Dege, N., Avcı, D., Atalay, Y., Özer İlhan, İ., & Çadir, M. (2015). Spectrochimica Acta Part A, Molecular and Biomolecular Spectroscopy, 137, 1387-1396.

Safety and Hazards

The safety information for 5-Methoxypyridine-2-carbothioamide includes several hazard statements: H315, H319, H335. These indicate that the compound causes skin irritation, serious eye irritation, and may cause respiratory irritation.